Cas no 36457-58-6 (N-benzyl-1,1,1-trifluoromethanesulphonamide)
36457-58-6 structure
Product Name:N-benzyl-1,1,1-trifluoromethanesulphonamide
CAS No:36457-58-6
MF:C8H8F3NO2S
MW:239.214831352234
MDL:MFCD00042074
CID:89198
PubChem ID:118985
Update Time:2025-04-18
N-benzyl-1,1,1-trifluoromethanesulphonamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-1,1,1-trifluoromethanesulphonamide
- N-benzyl-1,1,1-trifluoromethanesulfonamide
- n-BenzyltrifluoroMethanesulfonaMide
- N-Benzyltriflamide
- MFCD00042074
- NS00059351
- IJHVVEQTOXFGCL-UHFFFAOYSA-N
- BB 0258889
- CS-0314068
- N-Benzyl trifluoromethanesulfonamide
- Methanesulfonamide, 1,1,1-trifluoro-N-(phenylmethyl)-
- AKOS002386523
- 36457-58-6
- DTXSID70189972
- EINECS 253-050-2
- SCHEMBL138364
- A823254
- FT-0744514
- 1,1,1-tris(fluoranyl)-N-(phenylmethyl)methanesulfonamide
- 1,1,1-trifluoro-N-(phenylmethyl)methanesulfonamide
- AS-65641
- N-Benzyltrifluoromethanesulphonamide
- YD6QU4JTR8
- DB-266110
- G83726
- TRIFLUOROMETHANESULFONAMIDENBENZYL
-
- MDL： MFCD00042074
- Inchi： 1S/C8H8F3NO2S/c9-8(10,11)15(13,14)12-6-7-4-2-1-3-5-7/h1-5,12H,6H2
- InChI Key： IJHVVEQTOXFGCL-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(NCC1C=CC=CC=1)(=O)=O
- BRN： 2119124
Computed Properties
- Exact Mass: 239.02300
- Monoisotopic Mass: 239.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 54.6A^2
Experimental Properties
- Color/Form: solid
- Density: 1.419
- Melting Point: 44-46°C
- Boiling Point: 268.2°Cat760mmHg
- Flash Point: 116°C
- Refractive Index: 1.491
- PSA: 54.55000
- LogP: 3.09750
- Solubility: Not determined
N-benzyl-1,1,1-trifluoromethanesulphonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
N-benzyl-1,1,1-trifluoromethanesulphonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044686-1g |
N-Benzyltriflamide |
36457-58-6 | 97% | 1g |
￡11.00 | 2022-03-01 | |
| Alichem | A019140365-500g |
N-Benzyl-1,1,1-trifluoromethanesulfonamide |
36457-58-6 | 95% | 500g |
$827.28 | 2023-09-02 | |
| Apollo Scientific | PC1222-5g |
N-Benzyltrifluoromethanesulphonamide |
36457-58-6 | 97% | 5g |
£55.00 | 2024-07-21 | |
| Apollo Scientific | PC1222-25g |
N-Benzyltrifluoromethanesulphonamide |
36457-58-6 | 97% | 25g |
£170.00 | 2024-07-21 | |
| abcr | AB180210-5 g |
N-Benzyltrifluoromethanesulfonamide, 97%; . |
36457-58-6 | 97% | 5g |
€56.00 | 2022-12-28 | |
| abcr | AB180210-25 g |
N-Benzyltrifluoromethanesulfonamide; 97% |
36457-58-6 | 25g |
€125.20 | 2022-06-11 | ||
| eNovation Chemicals LLC | D765104-25g |
N-Benzyl-1,1,1-trifluoromethanesulfonamide |
36457-58-6 | 97% | 25g |
$165 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L16705-5g |
N-Benzyltrifluoromethanesulfonamide, 97% |
36457-58-6 | 97% | 5g |
￥1145.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L16705-25g |
N-Benzyltrifluoromethanesulfonamide, 97% |
36457-58-6 | 97% | 25g |
￥3838.00 | 2023-02-26 | |
| Aaron | AR003THM-5g |
N-Benzyl-1,1,1-trifluoromethanesulfonamide |
36457-58-6 | 95% | 5g |
$18.00 | 2025-01-22 |
N-benzyl-1,1,1-trifluoromethanesulphonamide Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
36457-58-6 (N-benzyl-1,1,1-trifluoromethanesulphonamide) Related Products
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